Cas no 1453-93-6 (20(R)-Protopanaxatriol)

20(R)-Protopanaxatriol is a natural compound derived from Panax ginseng, characterized by its anti-inflammatory and antioxidant properties. It exhibits potential therapeutic applications in treating various diseases. The compound's specific stereochemistry contributes to its efficacy, offering a targeted approach for medicinal use.

20(R)-Protopanaxatriol structure

Product Name:20(R)-Protopanaxatriol

CAS No:1453-93-6

MF:C₃₀H₅₂O₄

MW:476.731490135193

MDL:MFCD01861517

CID:41393

Update Time:2025-06-25

20(R)-Protopanaxatriol Chemical and Physical Properties

Names and Identifiers

- Protopanaxatriol
- 20(R)Protopanaxatriol
- (20S)-protopanaxatriol
- (3β,6α,12β,20R)-Dammar-24-ene-3,6,12,20-tetrol
- 20(R)-APPT
- 20(R)-Protopanaxatriol
- 20(R)-Protopanaxtriol
- 20(R)-Protopanaxtriol(PPT)
- Dammar-24-ene-3b,6a,12b,20-tetrol, (20R)- (8CI)
- (20R)-Protopanaxatriol
- (20R)-Dammar-24-ene-3β,6α,12β,20-tetrol
- (20R)-5α-Dammar-24-ene-3β,6α,12β,20-tetrol
- A,6
- A,12
- A,20-tetrol
- (20r)-5
- (3
- (3S,5R,6S,8R,9R,10R,12R,13R,17S)-17-[(2R)-2-Hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-
- MDL： MFCD01861517
- Inchi： 1S/C30H52O4/c1-18(2)10-9-13-30(8,34)19-11-15-28(6)24(19)20(31)16-22-27(5)14-12-23(33)26(3,4)25(27)21(32)17-29(22,28)7/h10,19-25,31-34H,9,11-17H2,1-8H3/t19-,20+,21-,22+,23-,24-,25-,27+,28+,29+,30+/m0/s1
- InChI Key： SHCBCKBYTHZQGZ-DLHMIPLTSA-N
- SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3[C@H](C[C@@]2(C)[C@]2(C)CC[C@H]([C@@](C)(CC/C=C(\C)/C)O)[C@H]21)O)O

Computed Properties

Exact Mass: 476.38700
Monoisotopic Mass: 476.38656014 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 4
Complexity: 817
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.9
Molecular Weight: 476.7
XLogP3: 5.9

Experimental Properties

Color/Form: White powder
PSA: 80.92000
LogP: 5.47140

20(R)-Protopanaxatriol Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

20(R)-Protopanaxatriol Pricemore >>

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